Cas no 33994-11-5 (3-Bromo-1-(4-methoxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-methoxyphenyl)propan-1-one
• CAS No: 33994-11-5
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 2822842
• PubChem ID: 14471942
• Update Time: 2025-06-25

3-Bromo-1-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7314253
• DTXSID50560705
• 2-(4-methoxybenzoyl)ethyl bromide
• 33994-11-5
• 3-Bromo-1-(4-methoxyphenyl)propan-1-one
• XWIJHHXWQSLGBP-UHFFFAOYSA-N

• Inchi： 1S/C10H11BrO2/c1-13-9-4-2-8(3-5-9)10(12)6-7-11/h2-5H,6-7H2,1H3
• InChI Key： XWIJHHXWQSLGBP-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 241.99424Da
• Monoisotopic Mass: 241.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-Bromo-1-(4-methoxyphenyl)propan-1-one

3-Bromo-1-(4-methoxyphenyl)propan-1-one: A Comprehensive Overview

3-Bromo-1-(4-methoxyphenyl)propan-1-one (CAS No. 33994-11-5) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound, also referred to as 4-methoxyphenyl 3-bromoacetyl, is characterized by its unique structure, which combines a bromine atom with a methoxy-substituted phenyl group and a ketone functional group. The compound's structure allows for a wide range of chemical reactivity, making it an essential building block in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of 3-Bromo-1-(4-methoxyphenyl)propan-1-one in the development of bioactive molecules. Researchers have demonstrated its utility as an intermediate in the synthesis of complex natural products, such as alkaloids and terpenoids. For instance, a study published in *Journal of Medicinal Chemistry* utilized this compound as a key intermediate in the total synthesis of a bioactive marine alkaloid, showcasing its potential in drug discovery.

The synthesis of 3-Bromo-1-(4-methoxyphenyl)propan-1-one typically involves multi-step reactions, often starting from readily available aromatic aldehydes or ketones. One common approach involves the Friedel-Crafts acylation followed by bromination. This method ensures high yields and excellent purity, making it suitable for large-scale production. Recent innovations in catalytic systems have further optimized this process, reducing reaction times and minimizing waste generation.

In terms of applications, 3-Bromo-1-(4-methoxyphenyl)propan-1-one has found extensive use in the agrochemical industry as an intermediate for herbicides and fungicides. Its ability to undergo nucleophilic substitution reactions makes it ideal for modifying existing agrochemicals to enhance their efficacy and reduce environmental impact. For example, a study in *Pest Management Science* reported the use of this compound in the development of a novel herbicide with improved selectivity and reduced toxicity.

Beyond its traditional applications, 3-Bromo-1-(4-methoxyphenyl)propan-1-one has emerged as a valuable precursor in the synthesis of advanced materials, such as polymeric coatings and optoelectronic devices. Its ability to form stable covalent bonds with various functional groups enables the creation of materials with tailored properties. Recent research has focused on its role in click chemistry reactions, which offer rapid and efficient methods for constructing complex molecular architectures.

The compound's stability under various reaction conditions has also made it a preferred choice for academic research. Its ability to participate in both electrophilic and nucleophilic reactions provides chemists with unparalleled flexibility when designing new synthetic pathways. A notable example is its use in the synthesis of enantioselective catalysts, where it serves as a chiral auxiliary to control stereochemistry during key steps.

From an environmental perspective, 3-Bromo-1-(4-methoxyphenyl)propan-1-one exhibits favorable biodegradation characteristics under aerobic conditions. Studies have shown that it undergoes rapid mineralization when exposed to microbial communities, reducing its persistence in aquatic environments. This property is particularly important for its application in agrochemicals, where minimizing environmental impact is a critical concern.

In conclusion, 3-Bromo-1-(4-methoxyphenyl)propan-1-one (CAS No. 33994-11-5) stands out as a pivotal compound in modern organic chemistry. Its structural versatility, coupled with recent advancements in synthetic methodologies and application areas, underscores its importance across diverse industries. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping the future of chemical innovation.